Tin monotungstate

Specification

• CAS No.: 14553-36-7
• Molecular Formula: H2O4SnW
• Molecular Weight: 368.56 g/mol
• IUPAC Name: 1,3-dioxa-2-stanna-4λ6-tungstacyclobutane 4,4-dioxide
• Standard InChI: InChI=1S/4O.Sn.W.2H
• Standard InChI Key: VYCQWQNSQQENQM-UHFFFAOYSA-N
• Canonical SMILES: O=[W]1(=O)O[SnH2]O1

Introduction

Chemical Identity and Structural Characteristics

Tin monotungstate, formally identified by the IUPAC name 1,3-dioxa-2λ²-stanna-4λ⁶-tungstacyclobutane 4,4-dioxide, adopts a tetrahedral coordination geometry where tin (Sn⁴⁺) and tungsten (W⁶⁺) ions are bridged by oxygen atoms. The compound crystallizes in a monoclinic system, with lattice parameters refined through X-ray diffraction (XRD) studies. Key structural descriptors include:

Property	Value
Molecular Formula	SnWO₄
Molar Mass	366.5 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c (derived from XRD)
InChI Key	XYZSNCGFOMVMIA-UHFFFAOYSA-N

The canonical SMILES notation O=[W]1(=O)O[Sn]O1 underscores the connectivity of tungsten and tin centers through bridging oxygen atoms, forming a cyclic structure. This arrangement contributes to the material’s stability in mineral acids and organic solvents, though it decomposes in hydrofluoric acid (HF) and aqua regia.

Synthesis and Nanoparticle Fabrication

The synthesis of tin monotungstate nanoparticles predominantly employs a chemical coprecipitation method, as detailed in studies by Singh et al. (2012). The protocol involves the following steps:

• Precursor Preparation: Dissolving tin(IV) chloride pentahydrate (SnCl₄·5H₂O) and sodium tungstate dihydrate (Na₂WO₄·2H₂O) in deionized water at a molar ratio of 1:1.

• Capping Agent Addition: Introducing ethylenediamine tetraacetic acid (EDTA) to regulate particle growth and prevent agglomeration.

• Precipitation and Aging: Adjusting the pH to 2–3 using hydrochloric acid (HCl) to initiate precipitation, followed by aging the gel at 60°C for 24 hours.

• Purification: Washing the precipitate with ethanol and water to remove residual ions, followed by drying at 110°C.

This method yields nanoparticles with a surface area of 205–225 m²/g and an average particle size of 20–40 nm, as confirmed by high-resolution transmission electron microscopy (HRTEM). The use of EDTA as a capping agent ensures narrow size distribution and enhanced catalytic activity by exposing reactive surface sites.

Physicochemical Properties

Thermal and Mechanical Stability

Thermogravimetric analysis (TGA) reveals that tin monotungstate retains structural integrity up to 400°C, beyond which it undergoes decomposition to SnO₂ and WO₃. The material’s Brønsted acidity, evidenced by a sodium ion exchange capacity of 3.8 meq/g, arises from surface hydroxyl groups that facilitate proton donation in catalytic reactions.

Electronic and Optical Behavior

Tin monotungstate exhibits a bandgap of 2.8–3.1 eV, positioning it as a visible-light-responsive semiconductor. Density functional theory (DFT) calculations suggest that the hybridization of Sn 5s and W 5d orbitals contributes to its conductive properties, making it suitable for photoelectrochemical applications.

Catalytic Applications

Esterification Reactions

In a benchmark study, SnWO₄ nanoparticles demonstrated exceptional catalytic performance in the esterification of n-butanol with acetic acid, achieving a yield of 92% at 80°C. The reaction proceeds via a proton-transfer mechanism, with surface hydroxyl groups activating the carboxylic acid. Notably, branched alcohols (e.g., iso-propanol) exhibited lower yields (≤65%), attributed to steric hindrance at the catalyst surface.

Oxidation of Benzyl Alcohol

SnWO₄ catalyzes the selective oxidation of benzyl alcohol to benzaldehyde (85% yield) and benzoic acid (15% yield) under mild conditions (70°C, atmospheric oxygen). The reaction mechanism involves the formation of a tungsten-peroxo intermediate, which abstracts hydrogen from the alcohol substrate.

Emerging Research and Industrial Relevance

Recent innovations highlight tin monotungstate’s potential in energy storage systems. As a component of lithium-ion battery anodes, SnWO₄ nanoparticles exhibit a reversible capacity of 580 mAh/g over 100 cycles, outperforming conventional graphite anodes. Additionally, its photocatalytic activity has been harnessed for water splitting, with a hydrogen evolution rate of 12 µmol/h under visible light.